Cas no 20237-98-3 (2,6-Bis(4-azidobenzylidene)cyclohexanone)

• Product Name: 2,6-Bis(4-azidobenzylidene)cyclohexanone
• CAS No: 20237-98-3
• MF: C₂₀H₁₆N₆O
• MW: 356.38064289093
• MDL: MFCD00059878
• CID: 287330
• PubChem ID: 87564053
• Update Time: 2025-05-26

2,6-Bis(4-azidobenzylidene)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-
• 2,6-bis[(4-azidophenyl)methylidene]cyclohexan-1-one
• 2,4-PENTANEDIOL DIACETATE---CLEAR LIQUID
• 2,6-Bis(4-azidobenzylidene)cyclohexanone
• 2,6-Di(4-azidobenzal)cyclohexanone
• EINECS 243-625-6
• 2,6-Di(4-azidobenzal)cyclohexanone (wetted with ca. 30% Water) (unit weight on dry weight basis)
• (2e,6e)-2,6-bis(4-azidobenzylidene)cyclohexanone
• (6E)-2,6-Bis[(4-azidophenyl)methylidene]cyclohexan-1-one
• MFCD00059878
• (2E,6E)-2,6-bis[(4-azidophenyl)methylidene]cyclohexan-1-one
• 2,6-Bis(p-azidobenzylidene)cyclohexanone
• 20237-98-3
• (2E, 6E)-2, 6-bis[(4-azidophenyl)methylidene]cyclohexan-1-one
• B1110
• Cyclohexanone, 2,6-bis[(4-azidophenyl)methylene]-
• SCHEMBL23663603
• 2,6-bis(4-azidobenzylidene) cyclohexanone
• UZNOMHUYXSAUPB-UNZYHPAISA-N
• G86211
• 2,6-Bis(4-azidobenzylidene)cyclohexanone (wetted with ca. 30% Water) (unit weight on dry weight basis) [Research for Photosensitive Material]

• MDL： MFCD00059878
• Inchi： 1S/C20H16N6O/c21-25-23-18-8-4-14(5-9-18)12-16-2-1-3-17(20(16)27)13-15-6-10-19(11-7-15)24-26-22/h4-13H,1-3H2/b16-12+,17-13+
• InChI Key： UZNOMHUYXSAUPB-UNZYHPAISA-N
• SMILES： O=C1/C(=C/C2C=CC(=CC=2)N=[N+]=[N-])/CCC/C/1=C\C1C=CC(=CC=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 356.13900
• Monoisotopic Mass: 356.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: Not determined
• PSA: 116.57000
• LogP: 5.69572
• Solubility: Not determined

2,6-Bis(4-azidobenzylidene)cyclohexanone Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H228
• Warning Statement： P210-P240-P241-P280
• Hazardous Material transportation number：1325
• Safety Instruction： H303+H313+H333
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on 2,6-Bis(4-azidobenzylidene)cyclohexanone

Comprehensive Overview of 2,6-Bis(4-azidobenzylidene)cyclohexanone (CAS No. 20237-98-3)

2,6-Bis(4-azidobenzylidene)cyclohexanone (CAS No. 20237-98-3) is a specialized organic compound that has garnered significant attention in the fields of photochemistry, polymer science, and material engineering. This compound, characterized by its unique azido functional groups and cyclohexanone backbone, is widely utilized in advanced applications such as photo-crosslinking, click chemistry, and the development of smart materials. Its molecular structure, featuring two azidobenzylidene moieties, enables it to participate in efficient photochemical reactions, making it a valuable tool for researchers and industries alike.

The growing interest in 2,6-Bis(4-azidobenzylidene)cyclohexanone is partly driven by the increasing demand for sustainable materials and green chemistry solutions. As industries seek alternatives to traditional petrochemical-based products, compounds like this offer promising pathways for eco-friendly material design. Researchers are particularly intrigued by its potential in light-responsive systems, where its azido groups can be activated under specific wavelengths to form robust networks. This property is highly relevant to emerging technologies such as 3D printing, self-healing materials, and adaptive coatings.

One of the most frequently asked questions about 2,6-Bis(4-azidobenzylidene)cyclohexanone revolves around its synthesis and stability. The compound is typically synthesized through a condensation reaction between cyclohexanone and 4-azidobenzaldehyde, followed by purification steps to ensure high purity. Its stability under ambient conditions is a critical factor for storage and handling, as the azido groups can be sensitive to heat and mechanical shock. However, when handled correctly, it exhibits excellent reactivity in UV-induced crosslinking applications, making it a preferred choice for photoresists and optical materials.

Another area of interest is the compound's role in biomedical research. While not directly used in therapeutic applications, its derivatives have shown potential in bioimaging and drug delivery systems. The ability to functionalize the azido groups with biomolecules via click chemistry opens doors for creating targeted nanocarriers and diagnostic probes. This aligns with the broader trend of precision medicine and personalized healthcare, where tailored materials play a pivotal role.

From an industrial perspective, 2,6-Bis(4-azidobenzylidene)cyclohexanone is gaining traction in the electronics sector. Its compatibility with photolithography techniques makes it suitable for manufacturing microelectronic devices and flexible circuits. As the demand for miniaturized electronics and wearable technology grows, the need for high-performance photoresponsive materials like this compound is expected to rise. Companies are also exploring its use in energy storage systems, where its crosslinking properties could enhance the durability of battery separators and supercapacitors.

In summary, 2,6-Bis(4-azidobenzylidene)cyclohexanone (CAS No. 20237-98-3) is a versatile compound with broad applications in advanced materials, biomedical engineering, and electronics. Its unique photochemical properties and functional versatility position it as a key player in the development of next-generation technologies. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation in material science and chemical engineering.